Cas no 207728-74-3 (Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1))

Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1) structure
207728-74-3 structure
Product Name:Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1)
CAS No:207728-74-3
MF:C7H5Br3O4
MW:392.824200391769
CID:241898
PubChem ID:24802213
Update Time:2025-04-19

Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1)
    • 2,4,6-tribromo-3-hydroxybenzoic acid,hydrate
    • 3-HYDROXY-2,4,6-TRIBROMOBENZOIC ACID MONOHYDRATE
    • H-7800
    • 2,4,6-tribromo-3-hydroxybenzoic acid hydrate
    • Benzoic acid, 2,4,6-tribromo-3-hydroxy-, hydrate (1:1)
    • 2,4,6-Tribromo-3-hydroxybenzoic acid--water (1/1)
    • 207728-74-3
    • DTXSID60647379
    • AKOS027380543
    • 2,4,6-tribromo-3-hydroxybenzoic acid;hydrate
    • Inchi: 1S/C7H3Br3O3.H2O/c8-2-1-3(9)6(11)5(10)4(2)7(12)13;/h1,11H,(H,12,13);1H2
    • InChI Key: YIHVBQUJDRETAC-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1C(=O)O)Br)Br)O.O

Computed Properties

  • Exact Mass: 389.77400
  • Monoisotopic Mass: 389.77380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.5Ų

Experimental Properties

  • Color/Form: No data available
  • Density: No data available
  • Melting Point: 209-213℃
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 66.76000
  • LogP: 3.31360
  • Vapor Pressure: No data available

Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1) Security Information

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